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Compound of Interest

2-(Benzyloxy)-4-methoxybenzoic
Compound Name: d
aci

cat. No.: B1318092

A comprehensive overview for researchers, scientists, and drug development professionals.

Introduction

2-(Benzyloxy)-4-methoxybenzoic acid, a substituted aromatic carboxylic acid, holds
significant interest within the scientific community, particularly in the fields of organic synthesis
and medicinal chemistry. Its structural features, combining a benzoic acid moiety with
benzyloxy and methoxy groups, make it a versatile intermediate for the synthesis of more
complex molecules and a potential scaffold for the development of novel therapeutic agents.
This technical guide provides a detailed overview of its chemical properties, synthesis, and
potential applications, with a focus on data relevant to research and development.

Chemical and Physical Properties

A precise CAS Number for 2-(Benzyloxy)-4-methoxybenzoic acid could not be definitively
identified from available public resources, which may suggest its novelty or limited commercial
availability. For the purpose of this guide, we will refer to its structural isomer, 2-((4-
methoxybenzyloxy)methyl)benzoic acid, for which a CAS number is available. It is crucial to
note that while structurally related, the properties of these two compounds will differ.

Table 1: Physicochemical Data of 2-((4-methoxybenzyloxy)methyl)benzoic acid
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Property Value Source

CAS Number 1154955-09-5 LookChem[1]
Molecular Formula C16H1604 LookChem([1]
Molecular Weight 272.30 g/mol LookChem[1]

Note: The data presented above is for 2-((4-methoxybenzyloxy)methyl)benzoic acid and should
be used as a reference point with caution, as it is not the identical compound requested.

Synthesis and Experimental Protocols

The synthesis of 2-(Benzyloxy)-4-methoxybenzoic acid and its derivatives can be
approached through several established organic chemistry reactions. A general synthetic
strategy would involve the protection of a hydroxyl group as a benzyl ether and subsequent
modification of other functional groups on the aromatic ring.

General Synthetic Workflow:

The following diagram illustrates a conceptual workflow for the synthesis of a substituted
benzoic acid like the target compound.
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Base
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Caption: Conceptual workflow for the synthesis of 2-(Benzyloxy)-4-methoxybenzoic acid.
Experimental Protocol: Benzylation of a Phenolic Hydroxyl Group

This protocol provides a generalized method for the benzylation of a hydroxyl group on a
substituted benzoic acid, a key step in the synthesis of the target molecule.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL5711801.htm
https://www.lookchem.com/ProductWholeProperty_LCPL5711801.htm
https://www.lookchem.com/ProductWholeProperty_LCPL5711801.htm
https://www.benchchem.com/product/b1318092?utm_src=pdf-body
https://www.benchchem.com/product/b1318092?utm_src=pdf-body-img
https://www.benchchem.com/product/b1318092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Materials:

Substituted 2-hydroxybenzoic acid (e.g., 2-hydroxy-4-methoxybenzoic acid)
Benzyl bromide or benzyl chloride

A suitable base (e.g., potassium carbonate, sodium hydride)

Anhydrous solvent (e.g., acetone, dimethylformamide (DMF))

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Dissolve the substituted 2-hydroxybenzoic acid in the anhydrous solvent in a round-bottom
flask under an inert atmosphere.

Add the base portion-wise to the solution at room temperature.

Stir the mixture for a predetermined time (e.g., 30 minutes) to allow for the formation of the
phenoxide.

Add the benzyl halide dropwise to the reaction mixture.

Heat the reaction to a suitable temperature (e.qg., reflux) and monitor the progress of the
reaction by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.
Quench the reaction by the slow addition of water.
Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the crude product by a suitable method, such as column chromatography or
recrystallization, to yield the desired 2-(benzyloxy)-substituted benzoic acid.
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Potential Applications in Drug Discovery

Substituted benzoic acid derivatives are prevalent in a wide range of pharmaceuticals. The
structural motifs present in 2-(Benzyloxy)-4-methoxybenzoic acid suggest its potential as a
building block in the synthesis of compounds with various biological activities.

Logical Relationship in Drug Discovery:

The following diagram outlines the logical progression from a core chemical structure to a

potential drug candidate.

Core Scaffold Chemical Compound High-Throughput Hit Compound Lead Drug
(2-(Benzyloxy)-4-methoxybenzoic acid) Synthesis Library Screening Identification Optimization Candidate
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Caption: Logical progression from a core chemical scaffold to a drug candidate.

Due to the absence of specific biological data for 2-(Benzyloxy)-4-methoxybenzoic acid, any
discussion of its involvement in signaling pathways would be speculative. However, related
methoxybenzoic acid derivatives have been explored for their anti-inflammatory and analgesic
properties.

Conclusion

2-(Benzyloxy)-4-methoxybenzoic acid represents a molecule of interest for chemical
synthesis and potential applications in drug discovery. While a definitive CAS number and
extensive experimental data are not readily available in the public domain, this guide provides
a foundational understanding of its properties, potential synthetic routes, and the logical
framework for its application in research and development. Further investigation is warranted to
fully elucidate the chemical and biological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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